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For Researchers, Scientists, and Drug Development Professionals

Introduction

740 Y-P is a cell-permeable phosphopeptide that acts as a potent activator of Phosphoinositide
3-kinase (PI3K).[1] It functions by binding with high affinity to the SH2 domains of the p85
regulatory subunit of PI3K, mimicking the effect of activated receptor tyrosine kinases and
initiating downstream signaling cascades.[1][2] The activation of the PI3BK/Akt/mTOR pathway
is crucial for regulating a multitude of cellular processes, including cell growth, proliferation,
survival, and metabolism.[3] Dysregulation of this pathway is frequently implicated in various
diseases, most notably cancer, making it a key target for therapeutic intervention.

These application notes provide detailed protocols for assessing the downstream signaling
events following the activation of PI3K by 740 Y-P. The methodologies described herein are
essential for researchers and drug development professionals seeking to characterize the
activity of this compound and its effects on cellular function.

Downstream Signaling Pathway of 740 Y-P
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740 Y-P initiates a signaling cascade by activating PI3K. This leads to the phosphorylation of
phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-
trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting proteins with pleckstrin
homology (PH) domains to the plasma membrane, most notably the serine/threonine kinase
Akt (also known as Protein Kinase B). This recruitment leads to the phosphorylation and
activation of Akt. Activated Akt, in turn, phosphorylates a host of downstream targets, including
the mammalian target of rapamycin (mTOR), which subsequently phosphorylates S6 kinase
(S6K) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1), to regulate
protein synthesis and cell growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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